Cas no 178161-83-6 (4-2-(methylamino)ethoxyphenol)

• Product Name: 4-2-(methylamino)ethoxyphenol
• CAS No: 178161-83-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5210929
• PubChem ID: 20771825
• Update Time: 2025-06-12

4-2-(methylamino)ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[2-(methylamino)ethoxy]-
• 4-2-(methylamino)ethoxyphenol

• Inchi： 1S/C9H13NO2/c1-10-6-7-12-9-4-2-8(11)3-5-9/h2-5,10-11H,6-7H2,1H3
• InChI Key： PEDLLTSRVVZSEF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OCCNC)C=C1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on 4-2-(methylamino)ethoxyphenol

Recent Advances in the Study of 4-2-(methylamino)ethoxyphenol (CAS: 178161-83-6)

4-2-(methylamino)ethoxyphenol (CAS: 178161-83-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of its biochemical properties and pharmacological effects. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanisms of action, therapeutic potential, and future research directions.

One of the key areas of focus in recent research has been the compound's role as a modulator of specific biochemical pathways. Studies have demonstrated that 4-2-(methylamino)ethoxyphenol exhibits notable activity in influencing cellular signaling processes, which may have implications for the treatment of various diseases. For instance, its interaction with certain receptor proteins has been investigated, revealing potential applications in neurodegenerative disorders and cancer therapy.

In addition to its biochemical properties, the synthesis and optimization of 4-2-(methylamino)ethoxyphenol have also been a subject of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound, which is critical for its further evaluation in preclinical and clinical studies. Researchers have also explored structural modifications to enhance its bioavailability and reduce potential side effects.

Another important aspect of recent studies is the evaluation of the compound's safety and toxicity profile. Preliminary findings suggest that 4-2-(methylamino)ethoxyphenol has a favorable safety margin, although further investigations are needed to fully understand its long-term effects. These studies are essential for determining its suitability as a therapeutic agent and for guiding future clinical trials.

Looking ahead, the potential applications of 4-2-(methylamino)ethoxyphenol in personalized medicine and targeted therapy are particularly promising. Its ability to selectively modulate specific pathways makes it a candidate for precision medicine approaches, where treatments are tailored to individual patients based on their genetic and molecular profiles. Ongoing research is expected to shed more light on these possibilities, paving the way for innovative therapeutic strategies.

In conclusion, the latest research on 4-2-(methylamino)ethoxyphenol (CAS: 178161-83-6) highlights its significant potential in drug development and therapeutic applications. While much progress has been made, further studies are needed to fully elucidate its mechanisms of action and to translate these findings into clinical practice. This compound represents a promising avenue for future research in the chemical biology and pharmaceutical fields.